2-(6-chloro-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetic acid

• IUPAC Name: 2-(6-chloro-2,3-dihydro-1,4-benzoxazin-4-yl)acetic acid
• InChI: InChI=1S/C10H10ClNO3/c11-7-1-2-9-8(5-7)12(3-4-15-9)6-10(13)14/h1-2,5H,3-4,6H2,(H,13,14)
• InChI Key: FRQKWAZYAVUMAM-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(N1CC(=O)O)C=C(C=C2)Cl
• Molecular Formula: C10H10ClNO3
• Molecular Weight: 227.64 g/mol
• CAS RN: 1354962-23-4

Description

• InChI Code : 1S/C10H10ClNO3/c11-7-1-2-9-8(5-7)12(3-4-15-9)6-10(13)14/h1-2,5H,3-4,6H2,(H,13,14)

Scientific Research Applications

1. Enantioselective Synthesis

• Application Summary : This compound has been used in the enantioselective synthesis of 6-chloro-3,4-dihydro-2H-1,2-benzothiazine-3-carboxylic acid 1,1-dioxide and its derivatives.
• Methods of Application : The synthesis starts from (S)- and ®-methyl 2-acetamido-3-(3-chlorophenyl)propanoates as a source of chirality. A one-pot procedure for transesterification and cleavage of the N-acetyl group was developed to prevent racemization during the hydrolysis of the methyl ester group.
• Results or Outcomes : It was demonstrated that the synthesized benzothiazines might serve as useful building blocks for enantioselective synthesis of pharmacologically active compounds.

2. Catalyst for Multi-component Reactions

• Application Summary : A compound named N,2-Dibromo-6-chloro-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide (DCDBTSD), which is structurally similar to the compound you mentioned, has been used as a highly efficient and homogeneous catalyst for the synthesis of 4H-pyran, pyranopyrazole and pyrazolo[1,2-b]phthalazine derivatives.
• Methods of Application : The synthesis was carried out by a one-pot multi-component reaction (MCR) in water.
• Results or Outcomes : The reaction successfully produced the desired derivatives.

3. Medicinal Importance

• Application Summary : Benzoxazine, benzoxazinone and their derivatives, which share a similar structural skeleton with the compound you mentioned, are reported to exhibit many useful pharmacological properties including anti-inflammatory, analgesic, antifungal, neuroprotective, and antibacterial activities.
• Methods of Application : The synthesis of these compounds has been able to draw attention of researchers due to their various medicinal uses and physiological activities.
• Results or Outcomes : This research motivates researchers to synthesize newer benzoxazine derivatives that can be found to be better drugs than already available with lesser toxicity.

4. Antimicrobial, Antiviral, Antihypertensive, Antidiabetic, Anticancer Activities

• Application Summary : 1,2,4-benzothiadiazine-1,1-dioxide derivatives, which are structurally similar to the compound you mentioned, are reported to possess antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, AMPA receptor modulators, KATP channel activators, etc. activities.
• Methods of Application : Many functional groups attached to the ring are responsible for the activity of 1,2,4-benzothiadiazine-1,1-dioxide like a halo, the group at 7 and 8 positions of the ring gave active compounds.
• Results or Outcomes : The literature survey revealed that these derivatives possess the following pharmacological activities.

5. Antiviral Activity

• Application Summary : Pyrimidine-derived indole ribonucleosides, which share a similar structural skeleton with the compound you mentioned, have been synthesized and tested for in vitro antiproliferative and antiviral activities.
• Methods of Application : The synthesis of these compounds has been carried out and their activities have been tested in vitro.
• Results or Outcomes : The compounds showed promising antiviral activities.

6. Reactant for Various Syntheses

• Application Summary : “2-(6-chloro-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetic acid” has been used as a reactant for various syntheses, including organocatalytic domino Michael-hemiacetalization and the preparation of biologically and pharmacologically active molecules.
• Methods of Application : The compound is used as a reactant in various chemical reactions.
• Results or Outcomes : The reactions successfully produced the desired products.

Future Directions

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